Cas no 2877762-82-6 (2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide)
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040879510
- 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
- F6802-8407
- 2877762-82-6
- 3-(4-Thiomorpholinylcarbonyl)-1-pyrrolidineacetamide
-
- Inchi: 1S/C11H19N3O2S/c12-10(15)8-13-2-1-9(7-13)11(16)14-3-5-17-6-4-14/h9H,1-8H2,(H2,12,15)
- InChI Key: CNONCRFMSGTPMS-UHFFFAOYSA-N
- SMILES: N1(CC(N)=O)CCC(C(N2CCSCC2)=O)C1
Computed Properties
- Exact Mass: 257.11979803g/mol
- Monoisotopic Mass: 257.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 91.9Ų
Experimental Properties
- Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 512.7±50.0 °C(Predicted)
- pka: 16.35±0.40(Predicted)
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6802-8407-2μmol |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-5μmol |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-10μmol |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-20μmol |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-1mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-2mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-3mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-4mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-5mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-8407-10mg |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide |
2877762-82-6 | 10mg |
$118.5 | 2023-09-07 |
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
Introduction to 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide (CAS No. 2877762-82-6)
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide, identified by its CAS number 2877762-82-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a thiomorpholine-4-carbonyl moiety, which is known for its versatility in medicinal chemistry, particularly in the design of bioactive molecules.
The thiomorpholine-4-carbonyl group is a key feature of this compound, contributing to its reactivity and interaction with biological targets. This moiety has been extensively studied for its role in enhancing the pharmacological properties of small molecules, including improved solubility, bioavailability, and target specificity. The presence of this group in 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide suggests that it may exhibit similar advantageous characteristics, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological profiles. The pyrrolidin-1-yl moiety, another critical component of this compound, is frequently employed in medicinal chemistry due to its ability to modulate biological pathways. Pyrrolidine derivatives are known for their role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation.
The combination of the thiomorpholine-4-carbonyl and pyrrolidin-1-yl groups in 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide creates a framework that is conducive to interactions with biological targets. This structural design allows for the potential development of drugs with high selectivity and efficacy. The compound's ability to engage with specific receptors or enzymes could lead to novel therapeutic interventions.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates. These tools have enabled researchers to predict the binding affinity and interaction patterns of compounds like 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide with biological targets. Such computational approaches have significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds.
The pharmacological potential of 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide has not been fully explored, but preliminary studies suggest that it may have applications in several therapeutic areas. For instance, the compound's structural features could make it a viable candidate for treating neurological disorders by modulating neurotransmitter systems. Additionally, its interaction with inflammatory pathways might make it useful in developing anti-inflammatory agents.
In conclusion, 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide (CAS No. 2877762-82-6) represents a promising compound in pharmaceutical chemistry. Its unique structural composition, featuring both the thiomorpholine-4-carbonyl and pyrrolidin-1-yl moieties, positions it as a candidate for further exploration in drug development. With ongoing research and advancements in computational methods, this compound holds significant potential for contributing to novel therapeutic strategies across various medical fields.
2877762-82-6 (2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)